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Compound of Interest

Compound Name: DL-Threonine

Cat. No.: B555098 Get Quote

Essential Safety and Handling Guide for DL-
Threonine
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for handling DL-Threonine, including personal protective equipment

(PPE) recommendations, operational procedures, and disposal plans. While DL-Threonine is

not classified as a hazardous substance, adherence to good laboratory practices is crucial to

maintain a safe research environment.[1][2]

Personal Protective Equipment (PPE)
Although DL-Threonine is not considered hazardous, wearing appropriate PPE is a

fundamental safety measure in any laboratory setting. The following table summarizes the

recommended PPE for handling this compound.
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PPE Category Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles that comply with

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[3][4]

Skin Protection

Wear suitable protective gloves (e.g., nitrile

rubber) and a lab coat or other protective

clothing to prevent skin exposure.[3][4]

Respiratory Protection

Under normal use and with adequate ventilation,

respiratory protection is not typically required.[3]

[5] If dust is generated, a particulate filter

respirator (e.g., P1) may be necessary.[6]

Quantitative Safety Data
The following table summarizes key quantitative data for DL-Threonine.

Data Point Value Species Test Guideline

Acute Oral Toxicity

(LD50)
> 2,000 mg/kg Rat (female)

OECD Test Guideline

423

Acute Inhalation

Toxicity (LC50)
> 5.15 mg/l (4 h) Rat (male and female) -

Source: Sigma-Aldrich Safety Data Sheet[2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling DL-Threonine minimizes risks and ensures the integrity of

the compound.
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Operational Workflow for DL-Threonine Handling

1. Receiving and Inspection
- Visually inspect container for damage.

- Verify product label.

2. Storage
- Store in a dry, cool, well-ventilated place.

- Keep container tightly closed.
- Recommended temperature: 15-25°C.

3. Handling
- Use in a well-ventilated area.

- Avoid generating dust.
- Wear appropriate PPE.

4. Use in Experiments
- Follow established laboratory protocols.

- Avoid contact with skin and eyes.

5. Disposal
- Dispose of as unused product in accordance with local regulations.

- Do not let product enter drains.

Click to download full resolution via product page

Operational Workflow for DL-Threonine Handling

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leaks. Confirm that the product name and CAS number (80-68-2) on the label

match the order.[1]

Storage: Store the container in a dry, cool, and well-ventilated area.[2][7] Keep the container

tightly closed to prevent moisture absorption. The recommended storage temperature is
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between 15–25 °C.[8] For stock solutions, storage at -20°C for up to one month or -80°C for

up to six months is advised.[9]

Handling: Always handle DL-Threonine in a well-ventilated area to minimize inhalation of

any dust.[2] General industrial hygiene practices should be followed.[2] Avoid contact with

skin and eyes.[4] Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling.

Disposal: Dispose of unused DL-Threonine and its container in accordance with local, state,

and federal regulations.[10] Do not dispose of the chemical into drains or the environment.[2]

[6] Contaminated packaging should be handled in the same manner as the substance itself.

[6]

Immediate First Aid Procedures
In the event of exposure, follow these immediate first aid measures.

First Aid for DL-Threonine Exposure

Exposure Occurs

Inhalation
- Move to fresh air.

Skin Contact
- Wash off with soap and plenty of water.

Eye Contact
- Rinse cautiously with water for several minutes.

- Remove contact lenses, if present and easy to do.

Ingestion
- Rinse mouth with water.
- Do NOT induce vomiting.

Seek Medical Attention
(if symptoms persist or develop)
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Following Inhalation: If dust is inhaled, move the individual to fresh air.[6][8] If breathing

becomes difficult, seek medical attention.

Following Skin Contact: If the substance comes into contact with skin, wash the affected

area with soap and plenty of water.[2] Remove any contaminated clothing.

Following Eye Contact: In case of eye contact, immediately flush the eyes with plenty of

water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5][11] If contact

lenses are worn, remove them if it is easy to do so and continue rinsing.[11] Seek medical

attention if irritation develops or persists.

Following Ingestion: If swallowed, rinse the mouth with water.[2][6] Never give anything by

mouth to an unconscious person.[2] Call a doctor if you feel unwell.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling DL-
Threonine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555098#personal-protective-equipment-for-handling-
dl-threonine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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